Cas no 681168-45-6 (N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide)

• Product Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• CAS No: 681168-45-6
• MF: C₁₉H₁₅N₃O₂S₂
• MW: 381.471301317215
• CID: 5857101
• PubChem ID: 4145692
• Update Time: 2025-06-30

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxamide, N-[4-(4-ethoxyphenyl)-2-thiazolyl]-
• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• ZINC04088412
• Oprea1_357262
• N-(4-(4-ethoxyphenyl)thiazol-2-yl)benzo[d]thiazole-6-carboxamide
• 681168-45-6
• AKOS024581309
• F0537-0260

• Inchi： 1S/C19H15N3O2S2/c1-2-24-14-6-3-12(4-7-14)16-10-25-19(21-16)22-18(23)13-5-8-15-17(9-13)26-11-20-15/h3-11H,2H2,1H3,(H,21,22,23)
• InChI Key： DCQJFJULJXCGTB-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=NC(C4=CC=C(OCC)C=C4)=CS3)=O)=CC=C2N=C1

Computed Properties

• Exact Mass: 381.06056908g/mol
• Monoisotopic Mass: 381.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• pka: 6.36±0.70(Predicted)

Additional information on N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide (CAS No. 681168-45-6): An Overview

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide (CAS No. 681168-45-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide is characterized by a benzothiazole core linked to a thiazole ring through an amide bond. The presence of the ethoxyphenyl substituent on the thiazole ring adds to the compound's hydrophobicity and influences its biological activity. The unique combination of these structural features makes it a promising candidate for various pharmacological studies.

Recent research has focused on the potential of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

In addition to its anticancer properties, N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses potent antibacterial and antifungal effects against a range of pathogens. The ability to target both bacterial and fungal infections makes it a valuable candidate for developing broad-spectrum antimicrobial agents.

The pharmacokinetic properties of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide have been studied to understand its behavior in biological systems. Preliminary data suggest that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral therapeutic agent. However, further studies are needed to optimize its pharmacological properties and reduce any potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide in treating various diseases. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

The synthesis of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of 4-(4-ethoxyphenyl)thiazol-2amine with 1,3-benzothiazole-6-carboxylic acid chloride or the reaction of 4-(4-ethoxyphenyl)thiosemicarbazide with 1,3-benzothiazole-6-carbonyl chloride. These methods provide efficient pathways for large-scale production of the compound.

In conclusion, N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide (CAS No. 681168-45-6) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anticancer and antimicrobial agent makes it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and pave the way for its future use in medicine.